Cas no 1176424-62-6 (5-Bromo-N,N-diethylpyridin-2-amine)

• Product Name: 5-Bromo-N,N-diethylpyridin-2-amine
• CAS No: 1176424-62-6
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 1036613
• PubChem ID: 39247549
• Update Time: 2025-11-01

5-Bromo-N,N-diethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N,N-diethylpyridin-2-amine
• 5-Bromo-N,N-diethyl-2-pyridinamine
• AG-L-55687
• AK-75398
• CTK6E7407
• MolPort-008-550-289
• RL00668
• BXB42462
• CS-0254215
• F72304
• DTXSID20653592
• J-517176
• MFCD11938559
• DB-382306
• NCGC00185834-01
• AKOS005264644
• CHEMBL1354203
• SCHEMBL17316578
• 1176424-62-6

• MDL： MFCD11938559
• Inchi： 1S/C9H13BrN2/c1-3-12(4-2)9-6-5-8(10)7-11-9/h5-7H,3-4H2,1-2H3
• InChI Key： AUNKEVOLCMQTEY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N(CC)CC

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 16.1Ų

Additional information on 5-Bromo-N,N-diethylpyridin-2-amine

Comprehensive Overview of 5-Bromo-N,N-diethylpyridin-2-amine (CAS No. 1176424-62-6): Properties, Applications, and Industry Insights

5-Bromo-N,N-diethylpyridin-2-amine (CAS No. 1176424-62-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, featuring a pyridine ring substituted with a bromine atom at the 5-position and diethylamino group at the 2-position. The compound's CAS registry number 1176424-62-6 serves as a unique identifier in chemical databases, ensuring precise tracking in global supply chains.

In recent years, the demand for halogenated pyridine compounds like 5-Bromo-N,N-diethylpyridin-2-amine has surged due to their versatility in drug discovery and material science. Researchers particularly value its balanced lipophilicity and electronic properties, which make it an excellent building block for small molecule pharmaceuticals. The bromine atom serves as a reactive handle for further cross-coupling reactions, enabling the creation of diverse molecular architectures through palladium-catalyzed transformations.

The compound's physicochemical properties have been extensively studied to support its applications. With a molecular weight of 243.13 g/mol, 5-Bromo-N,N-diethylpyridin-2-amine typically appears as a light yellow to amber crystalline solid under standard conditions. Its solubility profile shows moderate dissolution in common organic solvents like dichloromethane, ethanol, and tetrahydrofuran, while being sparingly soluble in water. These characteristics make it particularly suitable for solution-phase synthesis in laboratory settings.

Current industry trends highlight the growing importance of pyridine-based intermediates in developing kinase inhibitors and GPCR-targeted therapeutics. The 5-position bromine substitution in this compound allows for strategic structure-activity relationship (SAR) modifications, addressing common challenges in bioavailability optimization. Many pharmaceutical companies are exploring its potential in central nervous system (CNS) drug candidates, where the diethylamino group may contribute to blood-brain barrier penetration.

From a synthetic chemistry perspective, CAS 1176424-62-6 serves as a valuable precursor for Suzuki-Miyaura and Buchwald-Hartwig coupling reactions. The compound's stability under various reaction conditions has made it popular in high-throughput screening libraries. Recent publications demonstrate its utility in constructing heterocyclic scaffolds for anticancer agent development, particularly in tyrosine kinase inhibitor research programs.

Quality control standards for 5-Bromo-N,N-diethylpyridin-2-amine typically require ≥95% purity as determined by HPLC analysis. Advanced analytical techniques including NMR spectroscopy (both 1H and 13C) and mass spectrometry are employed for structural verification. The compound's storage conditions generally recommend protection from light at 2-8°C under inert atmosphere to maintain stability over extended periods.

Environmental and safety considerations for handling 1176424-62-6 follow standard laboratory protocols for brominated compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety goggles is recommended during manipulation. The compound's ecological impact has been evaluated through standard biodegradation studies, with proper disposal methods outlined in accordance with REACH regulations.

The global market for pyridine derivatives like 5-Bromo-N,N-diethylpyridin-2-amine continues to expand, driven by increasing R&D investment in targeted therapies. Market analysts project steady growth in demand, particularly from contract research organizations (CROs) and academic research institutions. The compound's supply chain remains robust, with multiple GMP-certified manufacturers offering both small-scale and bulk quantities to meet diverse research needs.

Emerging applications in material science are exploring the compound's potential as a ligand precursor for coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with various transition metals while maintaining structural integrity makes it interesting for catalytic system development. These non-pharmaceutical applications represent an exciting frontier for CAS 1176424-62-6 utilization beyond traditional medicinal chemistry.

For researchers considering 5-Bromo-N,N-diethylpyridin-2-amine in their work, thorough literature review of recent patents and publications is advised. The compound appears in several drug candidate patents from major pharmaceutical companies, indicating its growing importance in intellectual property landscapes. Proper experimental design incorporating this intermediate should account for its reactivity profile and potential regioselectivity challenges in subsequent synthetic steps.